2-(2-Methylpropyl)-5-propan-2-ylpyrazol-3-amine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-(2-Methylpropyl)-5-propan-2-ylpyrazol-3-amine, also known as MPA, is a chemical compound that has been widely studied for its potential applications in scientific research. It is a pyrazolamine derivative that has shown promising results in various fields of study, including neuroscience, pharmacology, and biochemistry. In
Scientific Research Applications
2-(2-Methylpropyl)-5-propan-2-ylpyrazol-3-amine has been studied extensively for its potential applications in scientific research. It has been shown to have neuroprotective properties and can protect against oxidative stress-induced cell death in neuronal cells. 2-(2-Methylpropyl)-5-propan-2-ylpyrazol-3-amine has also been found to have anti-inflammatory effects and can reduce the production of pro-inflammatory cytokines in immune cells. In addition, 2-(2-Methylpropyl)-5-propan-2-ylpyrazol-3-amine has been studied for its potential use as a therapeutic agent for the treatment of various diseases, including Alzheimer's disease, Parkinson's disease, and multiple sclerosis.
Mechanism of Action
The mechanism of action of 2-(2-Methylpropyl)-5-propan-2-ylpyrazol-3-amine is not fully understood, but it is believed to involve the modulation of various signaling pathways in cells. 2-(2-Methylpropyl)-5-propan-2-ylpyrazol-3-amine has been shown to activate the nuclear factor erythroid 2-related factor 2 (Nrf2) pathway, which is involved in the regulation of oxidative stress and inflammation. 2-(2-Methylpropyl)-5-propan-2-ylpyrazol-3-amine can also modulate the activity of various enzymes, including cyclooxygenase-2 (COX-2) and inducible nitric oxide synthase (iNOS), which are involved in the production of pro-inflammatory cytokines.
Biochemical and Physiological Effects:
2-(2-Methylpropyl)-5-propan-2-ylpyrazol-3-amine has been found to have various biochemical and physiological effects in cells and tissues. It can protect against oxidative stress-induced damage by increasing the expression of antioxidant enzymes, such as superoxide dismutase (SOD) and catalase. 2-(2-Methylpropyl)-5-propan-2-ylpyrazol-3-amine can also reduce the production of pro-inflammatory cytokines, such as interleukin-1β (IL-1β) and tumor necrosis factor-alpha (TNF-α), by inhibiting the activity of COX-2 and iNOS. In addition, 2-(2-Methylpropyl)-5-propan-2-ylpyrazol-3-amine can modulate the expression of various genes involved in cell survival, proliferation, and differentiation.
Advantages and Limitations for Lab Experiments
2-(2-Methylpropyl)-5-propan-2-ylpyrazol-3-amine has several advantages for use in lab experiments. It is relatively easy to synthesize and can be obtained in high purity. 2-(2-Methylpropyl)-5-propan-2-ylpyrazol-3-amine is also stable under a wide range of conditions and can be stored for long periods without degradation. However, there are some limitations to the use of 2-(2-Methylpropyl)-5-propan-2-ylpyrazol-3-amine in lab experiments. It can be toxic at high concentrations and can interfere with the activity of other enzymes and signaling pathways in cells. Therefore, careful dose-response studies and toxicity assessments are necessary when using 2-(2-Methylpropyl)-5-propan-2-ylpyrazol-3-amine in lab experiments.
Future Directions
There are several future directions for further research on 2-(2-Methylpropyl)-5-propan-2-ylpyrazol-3-amine. One area of interest is the development of 2-(2-Methylpropyl)-5-propan-2-ylpyrazol-3-amine-based therapeutics for the treatment of neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease. Another area of interest is the exploration of the potential use of 2-(2-Methylpropyl)-5-propan-2-ylpyrazol-3-amine in cancer therapy, as it has been shown to have anti-proliferative effects in various cancer cell lines. In addition, further studies are needed to fully understand the mechanism of action of 2-(2-Methylpropyl)-5-propan-2-ylpyrazol-3-amine and its effects on various signaling pathways in cells.
Synthesis Methods
The synthesis of 2-(2-Methylpropyl)-5-propan-2-ylpyrazol-3-amine involves a series of chemical reactions that start with the condensation of 2-methylpropanal and hydrazine hydrate to form the intermediate 2-(2-methylpropyl)hydrazine. This intermediate is then reacted with propan-2-yl isocyanate to produce 2-(2-Methylpropyl)-5-propan-2-ylpyrazol-3-amine. The overall reaction can be represented as follows:
2-methylpropanal + hydrazine hydrate → 2-(2-methylpropyl)hydrazine
2-(2-methylpropyl)hydrazine + propan-2-yl isocyanate → 2-(2-Methylpropyl)-5-propan-2-ylpyrazol-3-amine
properties
IUPAC Name |
2-(2-methylpropyl)-5-propan-2-ylpyrazol-3-amine |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H19N3/c1-7(2)6-13-10(11)5-9(12-13)8(3)4/h5,7-8H,6,11H2,1-4H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QXBSNMRBJZYCMQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)CN1C(=CC(=N1)C(C)C)N |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H19N3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
181.28 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-(2-methylpropyl)-3-(propan-2-yl)-1H-pyrazol-5-amine |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.